Methyl 3-fluoro-4-[2-(4-hydroxypiperidin-1-yl)ethylcarbamoylamino]benzoate

• IUPAC Name: methyl 3-fluoro-4-[2-(4-hydroxypiperidin-1-yl)ethylcarbamoylamino]benzoate
• InChI: InChI=1S/C16H22FN3O4/c1-24-15(22)11-2-3-14(13(17)10-11)19-16(23)18-6-9-20-7-4-12(21)5-8-20/h2-3,10,12,21H,4-9H2,1H3,(H2,18,19,23)
• InChI Key: SFQVXKIISJSGFW-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=C(C=C1)NC(=O)NCCN2CCC(CC2)O)F
• Molecular Formula: C16H22FN3O4
• Molecular Weight: 339.36 g/mol

Description

Methyl 3-fluoro-4-[2-(4-hydroxypiperidin-1-yl)ethylcarbamoylamino]benzoate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a derivative of benzoic acid and has a molecular formula of C19H23FN2O4.

Mechanism of Action

The mechanism of action of Methyl 3-fluoro-4-[2-(4-hydroxypiperidin-1-yl)ethylcarbamoylamino]benzoate is not yet fully understood. However, researchers have shown that the compound inhibits the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. The compound also has an effect on the levels of certain neurotransmitters in the brain, which may be responsible for its potential use in the treatment of neurodegenerative diseases.
Biochemical and Physiological Effects:
The biochemical and physiological effects of Methyl 3-fluoro-4-[2-(4-hydroxypiperidin-1-yl)ethylcarbamoylamino]benzoate have been extensively studied. The compound has been shown to inhibit the growth and proliferation of cancer cells in vitro and in vivo. The compound has also been shown to have an effect on the levels of certain neurotransmitters in the brain, which may be responsible for its potential use in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using Methyl 3-fluoro-4-[2-(4-hydroxypiperidin-1-yl)ethylcarbamoylamino]benzoate in lab experiments is its potential anti-cancer properties. The compound has been shown to inhibit the growth and proliferation of cancer cells in vitro and in vivo. However, one of the limitations of using this compound in lab experiments is its complex synthesis method, which may make it difficult to obtain in large quantities.

Future Directions

There are several future directions for the research on Methyl 3-fluoro-4-[2-(4-hydroxypiperidin-1-yl)ethylcarbamoylamino]benzoate. One of the future directions is the development of anti-cancer drugs based on this compound. Researchers can also study the potential use of this compound in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Another future direction is the development of more efficient synthesis methods for this compound, which may make it more accessible for research purposes.
In conclusion, Methyl 3-fluoro-4-[2-(4-hydroxypiperidin-1-yl)ethylcarbamoylamino]benzoate is a chemical compound that has potential applications in various fields, including medicinal chemistry and the treatment of neurodegenerative diseases. The compound has been extensively studied for its potential anti-cancer properties and its effect on the levels of certain neurotransmitters in the brain. Although the synthesis method for this compound is complex, researchers have shown that it has significant potential for future research and development.

Synthesis Methods

The synthesis of Methyl 3-fluoro-4-[2-(4-hydroxypiperidin-1-yl)ethylcarbamoylamino]benzoate is a complex process that involves several steps. The first step involves the reaction between 3-fluoro-4-nitrobenzoic acid and ethylenediamine in the presence of a catalyst to form 3-fluoro-4-(2-aminoethylamino)benzoic acid. The second step involves the reaction between the obtained compound and 4-hydroxypiperidine in the presence of a coupling agent to form Methyl 3-fluoro-4-[2-(4-hydroxypiperidin-1-yl)ethylcarbamoylamino]benzoate.

Scientific Research Applications

Methyl 3-fluoro-4-[2-(4-hydroxypiperidin-1-yl)ethylcarbamoylamino]benzoate has been extensively studied for its potential applications in various fields. One of the significant applications of this compound is in the field of medicinal chemistry. Researchers have shown that this compound has potential anti-cancer properties and can be used in the development of anti-cancer drugs. The compound has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.